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Compound of Interest

Compound Name: Indium trichloride

Cat. No.: B086656 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of Indium trichloride (InCl₃), ensuring that your vital work can proceed

without compromising safety.

Core Safety and Handling Protocols

Indium trichloride is a corrosive substance that can cause severe skin burns and eye

damage.[1][2] It is also harmful if swallowed and can cause damage to organs through

prolonged or repeated exposure.[1][3] Therefore, strict adherence to safety protocols is crucial.

Engineering Controls: Always handle Indium trichloride in a well-ventilated area.[4] A

chemical fume hood is the recommended engineering control to minimize inhalation exposure.

[1][5][6] Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[5][6]

Personal Protective Equipment (PPE): A comprehensive PPE plan is the foundation of safe

handling. The following table summarizes the required protective gear.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

full-face shield.[7]

Protects against splashes and

dust, preventing severe eye

irritation and damage.[1][2][8]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact, which

can cause severe burns and

irritation.[1][8][9]

Body Protection
A lab coat or a chemical-

resistant suit.

Protects against accidental

spills and contamination of

personal clothing.[7][10]

Respiratory Protection

A NIOSH/MSHA-approved

respirator with a particulate

filter.[6][9]

Required if working outside of

a fume hood or if dust is

generated.[7]

Quantitative Data Summary

Understanding the chemical and physical properties of Indium trichloride is essential for safe

handling and storage.
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Property Value

CAS Number 10025-82-8

Molecular Formula InCl₃

Molecular Weight 221.18 g/mol [4]

Appearance
White to yellowish hygroscopic crystals or

powder.[9]

Melting Point 586 °C (1086.8 °F)[5]

Boiling Point Sublimes at 500°C[9]

Solubility Fully miscible in water.[3]

pH Acidic solution

Workplace Exposure Limits (as In) TWA: 0.1 mg/m³; STEL: 0.3 mg/m³[1]

Operational Plan: Step-by-Step Handling Procedure

Preparation: Before handling, ensure all necessary PPE is worn correctly and the fume hood

is functioning properly. Have all necessary equipment and reagents ready to minimize time

spent handling the chemical.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to contain any dust. Use a spatula or other appropriate tool for solid transfers. Avoid

creating dust.[2][4][10]

In Solution: When dissolving Indium trichloride, slowly add the solid to the solvent to avoid

splashing. Be aware that the dissolution may be exothermic.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[8] Clean all equipment used.

Disposal Plan: Managing Indium Trichloride Waste

Proper disposal of Indium trichloride and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.
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Waste Characterization: Indium trichloride waste is considered hazardous waste.[8]

Container Management: Collect all waste containing Indium trichloride in a designated,

properly labeled, and sealed container.[2][4][7] Do not dispose of it with household garbage

or down the drain.[1][3]

Disposal Route: Dispose of the hazardous waste through a licensed chemical waste disposal

company, following all local, regional, and national regulations.[1][4][8]

Contaminated Materials: Any materials, such as gloves or paper towels, that come into

contact with Indium trichloride should also be treated as hazardous waste and disposed of

accordingly.

Emergency Protocol: Indium Trichloride Spill Response

In the event of a spill, a swift and organized response is crucial to mitigate hazards. The

following workflow outlines the necessary steps.
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Immediate Actions

Assessment & PPE

Containment & Cleanup

Decontamination & Disposal

1. Evacuate Immediate Area

2. Alert Others & Safety Officer

3. Isolate the Spill Area

4. Assess Spill Size & Risk

5. Don Appropriate PPE

6. Contain the Spill

7. Neutralize (if applicable)

8. Clean Up Spill

9. Decontaminate the Area

10. Decontaminate Personnel

11. Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for handling an Indium trichloride spill.
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By adhering to these guidelines, researchers can confidently and safely handle Indium
trichloride, fostering a secure laboratory environment conducive to groundbreaking scientific

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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